4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid

• IUPAC Name: 4-(3-nitroanilino)-4-oxo-2-piperidin-1-ylbutanoic acid
• InChI: InChI=1S/C15H19N3O5/c19-14(16-11-5-4-6-12(9-11)18(22)23)10-13(15(20)21)17-7-2-1-3-8-17/h4-6,9,13H,1-3,7-8,10H2,(H,16,19)(H,20,21)
• InChI Key: DLDZOGIUOZNIEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H19N3O5
• Molecular Weight: 321.33 g/mol

Description

4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid, also known as NPA, is an organic compound that has been widely studied for its potential applications in scientific research. NPA is a synthetic compound that was first synthesized in the 1970s, and since then, it has been used in a variety of studies to investigate its mechanism of action and potential therapeutic effects.

Mechanism of Action

4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid works by binding to the active site of APN, thereby preventing the enzyme from carrying out its normal biological functions. This inhibition of APN can lead to a variety of biochemical and physiological effects, including a reduction in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid has been shown to have a variety of biochemical and physiological effects, including a reduction in inflammation and cancer cell proliferation. In addition, 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid has been shown to have potential therapeutic effects in a variety of disease states, including cancer, inflammation, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid in laboratory experiments is its specificity for APN, which allows researchers to investigate the role of this enzyme in a variety of biological processes. However, one limitation of using 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are many potential future directions for research on 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid, including the development of more potent and selective inhibitors of APN, the investigation of 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid's potential therapeutic effects in a variety of disease states, and the exploration of the role of APN in other biological processes. In addition, further research is needed to better understand the potential toxicity of 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid and to develop safer and more effective compounds for use in laboratory experiments.

Scientific Research Applications

4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid has been used in a variety of scientific research applications, including studies of its mechanism of action and potential therapeutic effects. One of the most promising areas of research for 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid is its potential as an inhibitor of the enzyme aminopeptidase N (APN), which is involved in a variety of physiological processes, including inflammation and cancer progression.